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Introduction

Riboflavin-5'-phosphate, also known as flavin mononucleotide (FMN), is a critical coenzyme in

various cellular metabolic pathways.[1][2] Stable isotope-labeled (SIL) analogues of

endogenous molecules, such as Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂, serve as indispensable

tools in quantitative proteomics, metabolomics, and clinical diagnostics. These SIL compounds

are primarily used as internal standards in mass spectrometry-based assays, enabling precise

and accurate quantification by correcting for sample loss during preparation and variations in

instrument response.[3] The efficacy of a SIL internal standard is fundamentally dependent on

its chemical and isotopic purity. This guide provides a comprehensive overview of the technical

specifications, relevant metabolic pathways, and detailed analytical methodologies for

assessing the purity of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂.

Product Specifications and Data
The isotopic and chemical purity of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂ are critical parameters

that define its suitability as an internal standard. Data from prominent suppliers are summarized

below.
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Parameter Specification Source

Isotopic Purity (¹³C) ≥98 atom % to 99% [4][5][6]

Isotopic Purity (¹⁵N) ≥98 atom % [4][5][6]

Chemical Purity (CP) ≥90% [4][5][6]

Molecular Formula ¹³C₄C₁₃H₂₁¹⁵N₂N₂O₉P [5]

Application
Internal standard for MS,

metabolomics, clinical testing
[3][4][5]

Relevant Biological Pathways
Understanding the biological context of FMN is crucial for its application in metabolic research.

1. Conversion of Riboflavin to Bioactive Coenzymes

Riboflavin is the precursor to its two primary bioactive coenzyme forms, FMN (Riboflavin-5'-

phosphate) and Flavin Adenine Dinucleotide (FAD).[1] This conversion is a two-step enzymatic

process. First, flavokinase catalyzes the phosphorylation of riboflavin to form FMN.[2]

Subsequently, FAD synthetase catalyzes the adenylylation of FMN to produce FAD.[2] These

coenzymes are essential for a multitude of redox reactions central to energy metabolism, cell

respiration, and the metabolism of other vitamins like B6 and folate.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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